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Compound of Interest |

Compound Name: 3-Pinanone
CAS No.: 15358-88-0
Cat. No.: B099554
. J

Executive Summary

3-Pinanone (Isopinocamphone) is a bicyclic monoterpenoid ketone derived from the chiral
pool, specifically from

-pinene. It serves as a critical intermediate in asymmetric synthesis, offering a rigid chiral
scaffold for the construction of enantiopure ligands (e.g., bis-phosphines, aminodiols) and
pharmaceutical agents. Unlike simple aliphatic ketones, the gem-dimethyl bridge of the pinane
skeleton imparts significant steric bias, making 3-pinanone highly effective for stereoselective
transformations.

Chemical Identity & Stereochemistry

The nomenclature of 3-pinanone requires precision due to the existence of diastereomers
based on the orientation of the C2-methyl group relative to the C6-gem-dimethyl bridge.

e |[UPAC Name: (1S,2S,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one[1][2]
e Common Name: Isopinocamphone (cis-3-pinanone)[2]
 Isomer Distinction:

o Isopinocamphone (cis): The C2-methyl group is cis to the C6-dimethyl bridge. This is the
thermodynamically favored product of
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-pinene hydroboration-oxidation sequences.

o Pinocamphone (trans): The C2-methyl group is trans to the C6-dimethyl bridge.

Stereochemical Topology

The rigidity of the bicyclo[3.1.1]heptane system locks the conformation, allowing the C2-methyl
and the C6-bridge to act as steric directing groups. This property is exploited in nucleophilic
additions to the C3-carbonyl, where attack occurs preferentially from the less hindered face.

Stereochemical Outcome
Oxidation Oxidation

a-Pinene Hydroboration H202/NaOH Isopinocampheol PCC/Swern Isopinocamphone
(Starting Material) (Steric Control) (Intermediate) (cis-3-Pinanone)

! |
i C2-Methyl cis to Bridge | |
i | (Thermodynamic Product) i
| |
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Figure 1: Synthetic flow and stereochemical retention from a-pinene to isopinocamphone.

Physicochemical Properties

The following data refers to (-)-Isopinocamphone, the most common isomer used in research.
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Property Value Context

CAS Number 15358-88-0 cis-isomer specific

Molecular Formula Monoterpenoid Ketone
Molecular Weight 152.23 g/mol

Boiling Point 211-213 °C @ 760 mmHg

Density 0.963 — 0.969 g/mL @ 25 °C

Refractive Index 1472 —1.478 Optical purity indicator

Flash Point ~72.8 °C (163 °F) Closed Cup

Solubility Insoluble in water Soluble in EtOH, Et20, CHCI3

o Characteristic cedar/camphor
Appearance Colorless liquid q
odor

Synthesis & Reactivity Profile
Synthesis: The Hydroboration-Oxidation Route

The industrial and laboratory standard for synthesizing 3-pinanone utilizes the "Chiral Pool"
strategy, starting from abundant (+)- or (-)-

-pinene.

» Hydroboration: Reaction of

-pinene with borane (
or
) yields diisopinocampheylborane (

).[3]1[4] The steric bulk of the pinene skeleton forces the boron to add from the less hindered
face, establishing the stereocenter at C2.[3]
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» Oxidative Cleavage: The C-B bond is converted to a C-O bond with retention of configuration
using alkaline hydrogen peroxide, yielding Isopinocampheol.

 Alcohol Oxidation: The secondary alcohol is oxidized to the ketone (Isopinocamphone) using
Jones reagent, PCC, or Swern conditions.

Reactivity & Applications

o Chiral Auxiliaries: 3-Pinanone is a precursor for Alpine-Borane and other chiral reducing
agents.

o Schiff Base Ligands: Condensation with primary amines yields chiral ketimines (Schiff
bases), used as ligands in asymmetric catalysis (e.g., enantioselective alkylation).

o Baeyer-Villiger Oxidation: Treatment with peracids converts 3-pinanone into chiral lactones,
valuable for synthesizing complex natural products.

3-Pinanone
(Isopinocamphone)

+ mCPBA + R-NH2 / H+ + Reductive Amination

Chiral Lactone Chiral Ketimine Chiral Amino-Alcohols
(Baeyer-Villiger) (Schiff Base Ligand) (Reduction/Amination)

Click to download full resolution via product page

Figure 2: Divergent synthetic applications of the 3-pinanone scaffold.

Experimental Protocol: Synthesis of (-)-
Isopinocamphone

Note: This protocol assumes the use of air-sensitive techniques (Schlenk line) for the
hydroboration step.

Materials
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° (+)-
-Pinene (98% ee)

o Borane-dimethyl sulfide complex (BMS)[3][5]
o Tetrahydrofuran (THF), anhydrous

o Hydrogen Peroxide (30% aq)|[3]

e Sodium Hydroxide (3M aq)[3]

¢ Pyridinium Chlorochromate (PCC) or Jones Reagent

Methodology
Step 1: Hydroboration (Formation of

e Charge a flame-dried flask with anhydrous THF and BMS under Argon.
e Coolto 0°C. Add (+)-

-pinene dropwise over 20 minutes.

 Stir at 0°C for 1 hour, then allow to warm to room temperature. A white precipitate (crystalline

) may form.

Critical Control Point: Maintain strict anhydrous conditions to prevent protodeboronation.

Step 2: Oxidation to Isopinocampheol

e Cool the borane mixture to 0°C.
e Add 3M NaOH dropwise, followed strictly by slow addition of 30%

. Caution: Exothermic reaction. Maintain internal temp <50°C.

e Heat to 50°C for 1 hour to ensure complete oxidation.
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o Extract with diethyl ether, wash with brine, dry over

, and concentrate to yield crude Isopinocampheol.

Step 3: Oxidation to (-)-Isopinocamphone

» Dissolve Isopinocampheol in

e Add PCC (1.5 eq) suspended in

at room temperature.

e Stir for 3—4 hours. Monitor by TLC (Silica, Hexane/EtOAc 9:1).
« Filter through a pad of Celite/Silica to remove chromium salts.

 Purification: Distill under reduced pressure (approx. 96-98°C @ 12 mmHg) to isolate pure (-)-
Isopinocamphone.

Safety & Handling (SDS Summary)

Hazard Class H-Code Statement
o Combustible liquid (Flash point
Flammable Liquid H227
~73°C).
Skin Irritation H315 Causes skin irritation.[2][6]
o Causes serious eye irritation.
Eye Irritation H319
[2][6]
May cause respiratory
STOT-SE H335

irritation.[2][6][7]

Handling: Use in a well-ventilated fume hood. Wear nitrile gloves and chemical safety goggles.
Avoid contact with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b099554+#3-pinanone-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.researchgate.net/publication/287515157_Synthesis_of_--isopinocamphone
https://www.benchchem.com/product/b099554#3-pinanone-chemical-structure-and-properties
https://www.benchchem.com/product/b099554#3-pinanone-chemical-structure-and-properties
https://www.benchchem.com/product/b099554#3-pinanone-chemical-structure-and-properties
https://www.benchchem.com/product/b099554#3-pinanone-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099554?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

